Cas no 2228815-79-8 (5-(4-aminobutyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol
• CAS No: 2228815-79-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6304299
• PubChem ID: 165850791
• Update Time: 2025-05-19

5-(4-aminobutyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol
• 2228815-79-8
• EN300-1798300

• Inchi： 1S/C11H17NO3/c1-15-10-7-8(4-2-3-5-12)6-9(13)11(10)14/h6-7,13-14H,2-5,12H2,1H3
• InChI Key： RTRPBBQIRJXHPO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)CCCCN)O)O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol

Introduction to 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol (CAS No. 2228815-79-8)

5-(4-aminobutyl)-3-methoxybenzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 2228815-79-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzene core substituted with an amino group, a methoxy group, and a butyl chain, has garnered attention due to its structural complexity and potential biological activity. The presence of both polar and non-polar functional groups makes it a versatile scaffold for further derivatization and exploration in drug discovery.

The compound’s structure, characterized by a hydroxyl group at the 1,2-diol position, contributes to its solubility and reactivity in aqueous and organic environments. This property is particularly valuable in medicinal chemistry, where solubility is often a critical factor in drug formulation and bioavailability. The 4-aminobutyl side chain introduces an amine functionality, which can participate in hydrogen bonding or form salt bridges with other biomolecules, enhancing its potential as a pharmacophore.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity of 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol to various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation in therapeutic applications. For instance, its structural motif resembles known bioactive molecules that modulate pathways related to inflammation and neurodegeneration.

The 3-methoxybenzene moiety is another key feature of this compound, which is commonly found in natural products and pharmaceuticals. The methoxy group can influence electronic properties and metabolic stability, making it an important consideration in drug design. Additionally, the 1,2-diol configuration provides two distinct hydroxyl groups that can be selectively modified or used as handles for conjugation with other molecules.

In the context of modern drug development, 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol represents an interesting example of how structural diversity can be leveraged to discover novel therapeutic agents. Researchers are exploring its potential as a lead compound for small-molecule drugs targeting diseases such as cancer, diabetes, and neurological disorders. The compound’s ability to undergo further chemical modifications allows for the creation of libraries of derivatives with tailored properties.

The synthesis of 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on a halogenated precursor followed by reduction and functional group interconversion. Advances in green chemistry have also prompted investigations into more sustainable synthetic methodologies, such as catalytic processes that minimize waste and energy consumption.

From a biochemical perspective, the interaction between 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol and biological targets can be studied using high-throughput screening (HTS) technologies. These methods allow for rapid evaluation of thousands of compounds against various protein targets, facilitating the identification of hits with promising activity. Subsequent structure-activity relationship (SAR) studies help refine the molecular structure to enhance potency and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to assess its suitability for clinical development. Preclinical studies in cell culture and animal models provide valuable insights into how the body processes 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol, guiding decisions about further optimization or clinical testing.

One notable area of research involves the use of 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol as a building block for more complex molecules. Its versatile structure allows for the attachment of additional functional groups or heterocyclic rings through cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. Such modifications can expand its pharmacological profile or improve its pharmacokinetic properties.

The growing interest in polyphenolic derivatives has also highlighted the potential of 5-(4-aminobutyl)-3-methoxybenzene-1,2-diol due to its resemblance to natural products with known health benefits. While not directly classified as a polyphenol due to its butyl chain modification, the presence of hydroxyl and methoxy groups endows it with similar chemical reactivity and potential antioxidant properties.

In conclusion,5-(4-aminobutyl)-3-methoxybenzene-1,2-diol (CAS No. 2228815-79-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing various diseases. As computational methods continue to evolve and synthetic techniques become more efficient,5-(4-aminobutyl)-3-methoxybenzene-1,2-diol is poised to play an important role in the development of next-generation therapeutics.